Cas no 929372-21-4 (N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl-2-methoxybenzamide)

• Product Name: N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl-2-methoxybenzamide
• CAS No: 929372-21-4
• MF: C₂₄H₁₈ClNO₄
• MW: 419.857025623322
• CID: 6057342
• PubChem ID: 26773441
• Update Time: 2025-05-21

N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl-2-methoxybenzamide
• N-[2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl]-2-methoxybenzamide
• F2210-0234
• AKOS001956640
• N-(2-(4-chlorobenzoyl)-3-methylbenzofuran-6-yl)-2-methoxybenzamide
• 929372-21-4

• Inchi： 1S/C24H18ClNO4/c1-14-18-12-11-17(26-24(28)19-5-3-4-6-20(19)29-2)13-21(18)30-23(14)22(27)15-7-9-16(25)10-8-15/h3-13H,1-2H3,(H,26,28)
• InChI Key： WXYWSJRNIQIROM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2C(=C1)OC(C(=O)C1=CC=C(Cl)C=C1)=C2C)(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 419.0924357g/mol
• Monoisotopic Mass: 419.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl-2-methoxybenzamide

N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl-2-methoxybenzamide (CAS No. 929372-21-4)

The compound N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl-2-methoxybenzamide (CAS No. 929372-21-4) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzamides, which are known for their diverse applications in drug discovery and material science. The molecule's structure is characterized by a benzofuran ring system, which is fused with a benzene ring and substituted with various functional groups, including a chlorobenzoyl group and a methoxy group. These substituents play a crucial role in determining the compound's chemical reactivity, stability, and biological activity.

Recent studies have highlighted the potential of N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran derivatives as promising candidates for drug development, particularly in the treatment of neurodegenerative diseases and cancer. The benzofuran moiety is known to exhibit antioxidant properties, which can be further enhanced by the presence of electron-withdrawing groups like the chlorobenzoyl substituent. This makes the compound an attractive target for researchers exploring novel therapeutic agents.

The synthesis of N-2-(4-chlorobenzoyl)-3-methyl derivatives involves a multi-step process that typically includes Friedel-Crafts acylation, followed by nucleophilic substitution and amide formation. The optimization of these reaction conditions has been a focus of recent research, with studies demonstrating that the use of microwave-assisted synthesis can significantly improve yields and reduce reaction times. Such advancements are critical for scaling up the production of this compound for preclinical testing.

In terms of applications, N-2-(4-chlorobenzoyl)-3-methyl compounds have shown potential in various fields beyond pharmacology. For instance, their ability to form stable coordination complexes with metal ions makes them valuable in catalysis and materials science. Additionally, the compound's unique electronic properties make it a candidate for use in organic electronics, such as in the development of new types of semiconductors or light-emitting diodes (LEDs).

Recent research has also explored the environmental impact of N-2-(4-chlorobenzoyl)-3-methyl compounds. Studies have shown that these molecules can undergo biodegradation under specific environmental conditions, which is crucial for assessing their safety and sustainability. Understanding the degradation pathways of such compounds is essential for minimizing their ecological footprint and ensuring their responsible use in industrial applications.

Looking ahead, the development of more efficient synthetic routes and the exploration of novel biological activities will undoubtedly shape the future research directions for N-2-(4-chlorobenzoyl)-3-methyl compounds. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new potentials for this compound, paving the way for innovative solutions in medicine, technology, and environmental science.